Cas no 25864-34-0 (6-Methyl-3,5-dinitropyridin-2-amine)

• Product Name: 6-Methyl-3,5-dinitropyridin-2-amine
• CAS No: 25864-34-0
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD00091867
• CID: 260748
• PubChem ID: 285303
• Update Time: 2025-04-19

6-Methyl-3,5-dinitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3,5-dinitropyridin-2-amine
• 2-Amino-3,5-dinitro-6-methylpyridine
• 2-Pyridinamine,6-methyl-3,5-dinitro-
• 2-Amino-6-methyl-3,5-dinitropyridine
• 6-methyl-3,5-dinitro-2-pyridylamine
• 6-Methyl-3,5-dinitro-pyridin-2-ylamine
• 2-Amino-3,5-dinitro-6-methylpyridine, 97%
• 25864-34-0
• CS-0212098
• KWYALJWSYDOZON-UHFFFAOYSA-N
• AE-842/31985020
• 2-Pyridinamine, 6-methyl-3,5-dinitro-
• AKOS003269286
• NSC142147
• AC9051
• NSC-142147
• DTXSID20301268
• 6-methyl-3, 5-dinitropyridin-2-amine
• SCHEMBL7006546
• 2-amino-3,5-bisnitro-6-methylpyridine
• FT-0715027
• SY262163
• MFCD00091867
• SB36235
• BS-27752
• DB-082259
• 2-Amino-6-methyl-3,5-dinitro pyridine

• MDL： MFCD00091867
• Inchi： 1S/C6H6N4O4/c1-3-4(9(11)12)2-5(10(13)14)6(7)8-3/h2H,1H3,(H2,7,8)
• InChI Key： KWYALJWSYDOZON-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=C(N)N=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 198.03900
• Monoisotopic Mass: 198.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.586
• Boiling Point: 396.6°C at 760 mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.667
• PSA: 130.55000
• LogP: 2.41620

6-Methyl-3,5-dinitropyridin-2-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：